Cas no 35533-71-2 (1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol)
35533-71-2 structure
Product Name:1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol
CAS No:35533-71-2
MF:C12H16O3
MW:208.253643989563
CID:1471238
PubChem ID:215343
Update Time:2025-04-20
1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol
- AKOS000345219
- alpha-Ethyl-3,4-dihydro-2H-1,5-benzodioxepin-7-methanol
- 7-(1-Hydroxypropyl)-1,5-benzodioxypane
- 35533-71-2
- BRN 5335752
- DTXSID10956923
- SCHEMBL11877197
- 2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-alpha-ethyl-
-
- Inchi: 1S/C12H16O3/c1-2-10(13)9-4-5-11-12(8-9)15-7-3-6-14-11/h4-5,8,10,13H,2-3,6-7H2,1H3
- InChI Key: KEHJQAQDJPWHJF-UHFFFAOYSA-N
- SMILES: O1CCCOC2C=CC(=CC1=2)C(CC)O
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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